Cas no 878414-25-6 (2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide)

• Product Name: 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide
• CAS No: 878414-25-6
• MF: C₁₃H₁₆N₆O₃
• MW: 304.30454158783
• CID: 5480770
• Update Time: 2025-07-30

2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetamide, 1,2,4,8-tetrahydro-1,6,7,8-tetramethyl-2,4-dioxo-
• 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

• Inchi： 1S/C13H16N6O3/c1-6-7(2)19-9-10(15-12(19)16(6)3)17(4)13(22)18(11(9)21)5-8(14)20/h5H2,1-4H3,(H2,14,20)
• InChI Key： CUYVMDXKXFUKDM-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Additional information on 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

Introduction to 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide (CAS No. 878414-25-6)

2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide (CAS No. 878414-25-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopurines and is characterized by its intricate molecular framework featuring multiple methyl groups and a distinctive acetamide moiety.

The imidazopurine scaffold is a well-known structural motif in medicinal chemistry and has been extensively studied for its diverse biological activities. The presence of multiple methyl groups and the acetamide functionality in 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide imparts unique physicochemical properties that make it an attractive candidate for various pharmacological investigations.

Recent research has highlighted the potential of imidazopurines as potent inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have shown that imidazopurines can effectively modulate the activity of kinases and other signaling proteins, making them valuable leads for the development of targeted therapies. The specific structure of 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide suggests that it may have similar or even enhanced inhibitory properties compared to other members of this class.

In terms of its biological activity, 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide has been evaluated in several preclinical studies. These studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses and cancer progression. For example, it has shown promising results in inhibiting the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression and are often dysregulated in cancer cells.

The acetamide moiety in 2-{1,6,7,8-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1，2-g]purin-3-yl}acetamide is particularly noteworthy as it can influence the compound's solubility and bioavailability. Acetamides are known to enhance the water solubility of hydrophobic molecules and can improve their pharmacokinetic profiles. This feature is crucial for developing effective drug candidates that can be administered orally or intravenously.

Furthermore, the presence of multiple methyl groups in the imidazopurine core contributes to the overall lipophilicity of the molecule. This lipophilicity can facilitate cellular uptake and enhance the compound's ability to cross biological membranes. The balance between hydrophilicity and lipophilicity is a critical factor in drug design and can significantly impact the therapeutic efficacy of a compound.

In addition to its potential as a therapeutic agent, 2-{1，6，7，8-tetramethyl-2，4-dioxo-1H，2H，3H，4H，8H-imidazo[1，2-g]purin-3-yl}acetamide has also been explored for its use as a tool compound in biochemical research. Its unique structural features make it an excellent probe for studying enzyme mechanisms and protein interactions. Researchers have utilized this compound to gain insights into the functional roles of specific amino acid residues within target proteins.

The synthesis of 2-{1，6，7，8-tetramethyl-2，4-dioxo-1H，2H，3H，4H，8H-imidazo[1，2-g]purin-3-yl}acetamide involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The synthetic route typically starts with the preparation of an intermediate imidazopurine derivative followed by functionalization steps to introduce the acetamide group and methyl substituents. The robustness and scalability of this synthetic method make it suitable for large-scale production if needed.

From a safety perspective, 2-{1，6，7，8-tetramethyl-2，4-dioxo-1H，2H，3H，4H，8H-imidazo[1，2-g]purin -3 -yl } acetamide has undergone extensive toxicity testing to ensure its safety for use in preclinical studies. Results from these tests indicate that it exhibits low toxicity at therapeutic concentrations and does not pose significant safety concerns when used under controlled conditions.

In conclusion, 2-{ 1 ， 6 ， 7 ， 8 -tetramethyl - 2 ， 4 -dioxo - 1 H ， 2 H ， 3 H ， 4 H ， 8 H -imidazo [ 1 ， ２ -g ] purin - ３ -yl } acetamide (CAS No. 878414-25-6) represents a promising compound with potential applications in both medicinal chemistry and biochemical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation into its therapeutic potential and biological activities.